Cas no 112086-82-5 (1,1'-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone)

• Product name: 1,1'-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone
• CAS No: 112086-82-5
• MF: C₁₇H₁₉NO₃
• MW: 285.33766
• CID: 1199803
• PubChem ID: 183411

1,1'-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone Chemical and Physical Properties

Names and Identifiers

• 1,1'-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone
• 1-[4-Acetyl-1-(4-methoxy-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-ethanone
• 1-[4-acetyl-1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]ethanone
• AKOS000665491
• SR-01000471670
• HMS2471O11
• STL290850
• 1-[4-acetyl-1-(4-methoxyphenyl)-2,5-dimethyl-3-pyrrolyl]ethanone
• 112086-82-5
• DTXSID80149860
• 1-[4-ethanoyl-1-(4-methoxyphenyl)-2,5-dimethyl-pyrrol-3-yl]ethanone
• 1-(4-Acetyl-1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl)ethanone
• BDBM62916
• cid_183411
• SR-01000471670-1
• 1-[4-acetyl-1-(4-methoxyphenyl)-2,5-dimethyl-pyrrol-3-yl]ethanone
• NCGC00245521-01
• CHEMBL1328336
• SCHEMBL13993246
• SMR000116873
• MLS000526399
• 1-(4-Methoxyphenyl)-2,5-dimethyl-3,4-diacetylpyrrole
• Ethanone, 1-(4-acetyl-1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl)-

• Inchi： InChI=1S/C17H19NO3/c1-10-16(12(3)19)17(13(4)20)11(2)18(10)14-6-8-15(21-5)9-7-14/h6-9H,1-5H3
• InChI Key： SDKYZOSOKCWHDQ-UHFFFAOYSA-N
• SMILES： CC1=C(C(=C(N1C2=CC=C(C=C2)OC)C)C(=O)C)C(=O)C

Computed Properties

• Exact Mass: 285.13657
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.3Ų

Experimental Properties

• PSA: 48.3